Cas no 2361639-25-8 (2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile)

2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile is a synthetic compound with notable properties. It exhibits potent reactivity in various chemical transformations, particularly in organic synthesis. This compound's structural diversity and versatility make it a valuable intermediate for the synthesis of complex molecules. Its unique carbon-nitrogen framework allows for efficient participation in various chemical reactions, contributing to its significance in medicinal chemistry.
2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile structure
2361639-25-8 structure
Product Name:2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile
CAS No:2361639-25-8
MF:C13H12N2O
MW:212.247182846069
CID:5413727
PubChem ID:139018826
Update Time:2025-10-31

2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-26588560
    • 2-Prop-2-enoyl-3,4-dihydro-1H-isoquinoline-6-carbonitrile
    • Z3024768381
    • 2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile
    • 2361639-25-8
    • 1,2,3,4-Tetrahydro-2-(1-oxo-2-propen-1-yl)-6-isoquinolinecarbonitrile
    • Inchi: 1S/C13H12N2O/c1-2-13(16)15-6-5-11-7-10(8-14)3-4-12(11)9-15/h2-4,7H,1,5-6,9H2
    • InChI Key: TXKFPPAICLDJQO-UHFFFAOYSA-N
    • SMILES: C1C2=C(C=C(C#N)C=C2)CCN1C(=O)C=C

Computed Properties

  • Exact Mass: 212.094963011g/mol
  • Monoisotopic Mass: 212.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 432.0±45.0 °C(Predicted)
  • pka: -1.11±0.20(Predicted)

2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26588560-1g
2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile
2361639-25-8 90%
1g
$0.0 2023-09-13
Enamine
EN300-26588560-1.0g
2-(prop-2-enoyl)-1,2,3,4-tetrahydroisoquinoline-6-carbonitrile
2361639-25-8 95.0%
1.0g
$0.0 2025-03-20
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD